Cas no 1025665-91-1 (N-[(Z)-2-(4-tert-butylphenyl)sulfonyl-2-nitroethenyl]-3-(1,1,2,2-tetrafluoroethoxy)aniline)

N-[(Z)-2-(4-tert-butylphenyl)sulfonyl-2-nitroethenyl]-3-(1,1,2,2-tetrafluoroethoxy)aniline structure

1025665-91-1 structure

Product Name:N-[(Z)-2-(4-tert-butylphenyl)sulfonyl-2-nitroethenyl]-3-(1,1,2,2-tetrafluoroethoxy)aniline

CAS No:1025665-91-1

MF:C₂₀H₂₀F₄N₂O₅S

MW:476.441818237305

MDL:MFCD00245011

CID:5185852

Update Time:2026-03-05

N-[(Z)-2-(4-tert-butylphenyl)sulfonyl-2-nitroethenyl]-3-(1,1,2,2-tetrafluoroethoxy)aniline Chemical and Physical Properties

Names and Identifiers

- N-[(Z)-2-(4-tert-butylphenyl)sulfonyl-2-nitroethenyl]-3-(1,1,2,2-tetrafluoroethoxy)aniline
- MDL： MFCD00245011
- Inchi： 1S/C20H20F4N2O5S/c1-19(2,3)13-7-9-16(10-8-13)32(29,30)17(26(27)28)12-25-14-5-4-6-15(11-14)31-20(23,24)18(21)22/h4-12,18,25H,1-3H3/b17-12-
- InChI Key： XTBYPFIIWKAIMM-ATVHPVEESA-N
- SMILES： N(/C=C(\S(C1=CC=C(C(C)(C)C)C=C1)(=O)=O)/[N+]([O-])=O)C1=CC=CC(OC(F)(F)C(F)F)=C1

Computed Properties

Exact Mass: 476.103
Monoisotopic Mass: 476.103
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 32
Rotatable Bond Count: 8
Complexity: 779
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 110A^2

N-[(Z)-2-(4-tert-butylphenyl)sulfonyl-2-nitroethenyl]-3-(1,1,2,2-tetrafluoroethoxy)aniline Pricemore >>

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abcr	AB161290-1 g	1-((4-(tert-Butyl)phenyl)sulfonyl)-1-nitro-2-((3-(1,1,2,2-tetrafluoroethoxy)phenyl)amino)ethene; .	1025665-91-1		1 g	€211.30	2023-07-20
abcr	AB161290-5 g	1-((4-(tert-Butyl)phenyl)sulfonyl)-1-nitro-2-((3-(1,1,2,2-tetrafluoroethoxy)phenyl)amino)ethene; .	1025665-91-1		5 g	€377.50	2023-07-20
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